1-(2-Tetrahydrofuranyl)cyclopentyl acrylate

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: [1-(oxolan-2-yl)cyclopentyl] prop-2-enoate
• InChI: InChI=1S/C12H18O3/c1-2-11(13)15-12(7-3-4-8-12)10-6-5-9-14-10/h2,10H,1,3-9H2
• InChI Key: BXKGOBAEGKSYHD-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OC1(CCCC1)C2CCCO2

Description

1-(2-Tetrahydrofuranyl)cyclopentyl acrylate is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In 80 ml of toluene were dissolved 16.8 g of 1-(2-tetrahydrofuranyl)cyclopentanol, 13.1 g of triethylamine, and 0.5 g of 4-(N,N-dimethylamino)pyridine. Then 10.7 g of acrylic chloride was added to the solution at 50° C., which was stirred at the temperature for one hour. Water, 50 ml, was added to the solution below 30° C., followed by ordinary post-treatment. Vacuum distillation yielded 18.1 g of 1-(2-tetrahydrofuranyl)cyclopentyl acrylate. The two-step yield was 80%.

Synthesis routes and methods II

Procedure details